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Compound of Interest

Compound Name:
Ammonium cobalt (II) sulfate

hexahydrate

Cat. No.: B7802386 Get Quote

A comparative guide to the UV-Vis and IR spectroscopic signatures of ammonium cobalt (II)
sulfate hexahydrate, cobalt (II) chloride hexahydrate, and cobalt (II) nitrate hexahydrate for

researchers in materials science and drug development.

In the realm of inorganic chemistry and materials science, precise characterization of

coordination compounds is paramount. Ammonium cobalt (II) sulfate hexahydrate
((NH₄)₂Co(SO₄)₂·6H₂O), a member of the Tutton's salt family, finds applications in various

fields, including as a spectroscopic standard and in the synthesis of cobalt-based materials.

This guide provides a comparative analysis of its spectroscopic properties, specifically

Ultraviolet-Visible (UV-Vis) and Infrared (IR) spectroscopy, against two commonly used cobalt

(II) salts: cobalt (II) chloride hexahydrate (CoCl₂·6H₂O) and cobalt (II) nitrate hexahydrate

(Co(NO₃)₂·6H₂O). The presented data, derived from experimental findings, offers a baseline for

researchers to distinguish and characterize these cobalt compounds.

At a Glance: Comparative Spectroscopic Data
The key spectroscopic features of the three cobalt (II) salts are summarized in the tables below,

providing a clear and objective comparison of their performance in UV-Vis and IR analyses.
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Compound λmax (nm)
Appearance
(Aqueous Solution)

Molar Absorptivity
(ε)

Ammonium Cobalt (II)

Sulfate Hexahydrate
~510 Pink Low

Cobalt (II) Chloride

Hexahydrate
~520-525 Pink Low

Cobalt (II) Nitrate

Hexahydrate
~511 Pink Low

The UV-Vis spectra of all three compounds in aqueous solution are dominated by the presence

of the hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺, which imparts a characteristic pink color. This

results in a weak absorption band in the visible region with a maximum absorbance (λmax)

around 510-525 nm.[1][2] The low molar absorptivity is typical for d-d transitions in octahedral

Co(II) complexes.

Infrared (IR) Spectroscopy Peak Assignments
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Wavenumber
(cm⁻¹)

Ammonium
Cobalt (II)
Sulfate
Hexahydrate

Cobalt (II)
Chloride
Hexahydrate

Cobalt (II)
Nitrate
Hexahydrate

Vibrational
Mode
Assignment

~3400 (broad) ✓ ✓ ✓

O-H stretching of

coordinated and

lattice water

~3150 ✓
N-H stretching of

ammonium ion

~1640 ✓ ✓ ✓

H-O-H bending

of water

molecules

~1400 ✓
N-H bending of

ammonium ion

~1384 ✓

Asymmetric N-O

stretching of

nitrate ion

~1100 ✓

ν₃ (asymmetric

stretching) of

sulfate ion

~980 ✓

ν₁ (symmetric

stretching) of

sulfate ion

~825 ✓

Out-of-plane N-O

bending of nitrate

ion

~620 ✓
ν₄ (bending) of

sulfate ion

Below 1000 ✓
Co-O and Co-Cl

stretching
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The IR spectra provide more distinct fingerprints for each compound. Ammonium cobalt (II)
sulfate hexahydrate is characterized by the presence of vibrational modes from the

ammonium (NH₄⁺) and sulfate (SO₄²⁻) ions, in addition to the bands from the water of

hydration.[3] Cobalt (II) chloride hexahydrate exhibits characteristic peaks for water molecules

and lower frequency modes corresponding to cobalt-oxygen and cobalt-chlorine bonds.[4][5][6]

Cobalt (II) nitrate hexahydrate is distinguished by the strong absorption bands of the nitrate

(NO₃⁻) group.[7]

Experimental Protocols
To ensure reproducibility and accurate comparison, the following detailed experimental

methodologies for UV-Vis and IR spectroscopic analysis are provided.

UV-Visible Spectroscopy
Sample Preparation: Prepare 0.1 M aqueous solutions of ammonium cobalt (II) sulfate
hexahydrate, cobalt (II) chloride hexahydrate, and cobalt (II) nitrate hexahydrate using

deionized water.

Instrumentation: A double-beam UV-Vis spectrophotometer is used for analysis.

Data Acquisition:

Record the baseline spectrum using a cuvette filled with deionized water.

Measure the absorbance of each sample solution from 200 nm to 800 nm.

Identify the wavelength of maximum absorbance (λmax).

Infrared (IR) Spectroscopy
Sample Preparation: Prepare solid samples as KBr pellets. Mix approximately 1 mg of the

finely ground cobalt salt with 100 mg of dry KBr powder. Press the mixture into a transparent

pellet using a hydraulic press.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used for analysis.

Data Acquisition:
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Record a background spectrum of a pure KBr pellet.

Acquire the IR spectrum of the sample pellet from 4000 cm⁻¹ to 400 cm⁻¹.

Identify and assign the characteristic absorption peaks.

Workflow for Spectroscopic Characterization
The logical workflow for the spectroscopic analysis and characterization of these cobalt

compounds is illustrated in the following diagram.
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Spectroscopic Analysis Workflow for Cobalt (II) Salts

Sample Preparation

Spectroscopic Analysis

Data Processing and Interpretation

Weigh Cobalt Salt

Prepare Aqueous Solution (UV-Vis) Prepare KBr Pellet (IR)

UV-Vis Spectroscopy FTIR Spectroscopy

Determine λmax Identify Functional Group Peaks

Compare Spectra

Compound Characterization

Click to download full resolution via product page

Caption: Workflow for UV-Vis and IR spectroscopic analysis.

Conclusion
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While the UV-Vis spectra of aqueous solutions of ammonium cobalt (II) sulfate hexahydrate,

cobalt (II) chloride hexahydrate, and cobalt (II) nitrate hexahydrate are quite similar due to the

presence of the [Co(H₂O)₆]²⁺ ion, their IR spectra offer distinct and diagnostic information. The

presence of characteristic absorption bands for the ammonium and sulfate ions in ammonium
cobalt (II) sulfate hexahydrate allows for its unambiguous differentiation from the chloride and

nitrate salts. This guide provides the necessary data and protocols for researchers to

confidently characterize these important cobalt compounds in their respective applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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